molecular formula C16H16BrNO5S B288194 N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide

N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide

Cat. No. B288194
M. Wt: 414.3 g/mol
InChI Key: OWJNFRQEEKCNBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is commonly referred to as BDBS and is a sulfonamide-based compound.

Mechanism of Action

The mechanism of action of BDBS is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. BDBS has also been shown to inhibit the production of inflammatory cytokines, which could explain its potential anti-inflammatory properties.
Biochemical and Physiological Effects:
BDBS has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which could explain its anti-cancer properties. BDBS has also been shown to reduce the production of reactive oxygen species (ROS), which are known to play a role in the development of cancer.

Advantages and Limitations for Lab Experiments

BDBS has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in preclinical studies. However, one limitation of BDBS is that its mechanism of action is not fully understood, which could make it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for research on BDBS. One area of interest is the development of BDBS-based drugs for the treatment of cancer and inflammatory conditions. Another potential avenue of research is the elucidation of BDBS's mechanism of action, which could lead to the development of more effective drugs based on this compound. Additionally, the development of new synthetic methods for BDBS could help to improve its availability and reduce its cost.

Synthesis Methods

The synthesis of BDBS involves the reaction of 5-bromo-2-methoxy-4-methylbenzenesulfonyl chloride with 1,3-benzodioxole-5-carboxylic acid in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain pure BDBS.

Scientific Research Applications

BDBS has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-cancer properties and has been tested against various cancer cell lines. BDBS has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in animal studies.

properties

Product Name

N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide

Molecular Formula

C16H16BrNO5S

Molecular Weight

414.3 g/mol

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-5-bromo-2-methoxy-4-methylbenzenesulfonamide

InChI

InChI=1S/C16H16BrNO5S/c1-10-5-15(21-2)16(7-12(10)17)24(19,20)18-8-11-3-4-13-14(6-11)23-9-22-13/h3-7,18H,8-9H2,1-2H3

InChI Key

OWJNFRQEEKCNBM-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1Br)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)OC

Canonical SMILES

CC1=CC(=C(C=C1Br)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.